Cas no 250739-61-8 (1-(3,5-dimethylpiperazin-1-yl)ethan-1-one)

• Product Name: 1-(3,5-dimethylpiperazin-1-yl)ethan-1-one
• CAS No: 250739-61-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD12028738
• CID: 246340
• PubChem ID: 9815260
• Update Time: 2025-06-08

1-(3,5-dimethylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,5-dimethyl-1-piperazinyl)-
• Piperazine,1-acetyl-3,5-dimethyl- (9CI)
• 1-(3,5-Dimethyl-1-piperazinyl)ethanone
• 1-ACETYL-3,5-DIMETHYLPIPERAZINE
• PIPERAZINE, 1-ACETYL-3,5-DIMETHYL- (9CI)
• 250739-61-8
• 1-(3,5-dimethylpiperazin-1-yl)ethan-1-one
• CS-0239324
• Piperazine,1-acetyl-3,5-dimethyl-(9ci)
• AKOS013175594
• 1-(3,5-dimethylpiperazin-1-yl)ethanone
• EN300-209617
• SCHEMBL13993929

• MDL： MFCD12028738
• Inchi： 1S/C8H16N2O/c1-6-4-10(8(3)11)5-7(2)9-6/h6-7,9H,4-5H2,1-3H3
• InChI Key： QQAIMPFDNDFHDR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC(C)NC(C)C1

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-(3,5-dimethylpiperazin-1-yl)ethan-1-one

Recent Advances in the Study of 1-(3,5-dimethylpiperazin-1-yl)ethan-1-one (CAS: 250739-61-8)

1-(3,5-dimethylpiperazin-1-yl)ethan-1-one (CAS: 250739-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique piperazine backbone, has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on the synthesis and optimization of 1-(3,5-dimethylpiperazin-1-yl)ethan-1-one, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes catalytic hydrogenation under mild conditions, achieving a yield of over 85%. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In addition to synthetic improvements, researchers have explored the biological activity of 1-(3,5-dimethylpiperazin-1-yl)ethan-1-one. Preliminary in vitro studies indicate that the compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound selectively inhibits the PI3K/AKT/mTOR pathway, a key signaling cascade in tumorigenesis. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1-(3,5-dimethylpiperazin-1-yl)ethan-1-one have also been conducted. A 2024 study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and a half-life of approximately 6 hours in rodent models. These properties, combined with its low toxicity profile, make it a promising candidate for further drug development.

Despite these promising results, challenges remain in translating 1-(3,5-dimethylpiperazin-1-yl)ethan-1-one into clinical applications. For instance, its solubility in aqueous solutions is limited, which may affect formulation and delivery. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome this limitation. A recent preprint on ChemRxiv highlighted the successful encapsulation of the compound in polymeric nanoparticles, significantly enhancing its solubility and bioavailability.

In conclusion, 1-(3,5-dimethylpiperazin-1-yl)ethan-1-one (CAS: 250739-61-8) represents a promising molecule with diverse applications in drug discovery. Ongoing research aims to optimize its synthesis, elucidate its mechanism of action, and address formulation challenges. The compound's potential as a therapeutic agent, particularly in oncology, warrants further investigation and development.